5-Bromo-4-chloro-2-hydroxybenzoic acid
Overview
Description
5-Bromo-4-chloro-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H4BrClO3 and its molecular weight is 251.46 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bromination and Vilsmeier–Haack Formylation
Research conducted by Drewry and Scrowston (1969) explored the bromination process of certain compounds, leading to derivatives including phenolic compounds that are likely related to 5-bromo-4-chloro-2-hydroxybenzoic acid. This study contributes to understanding the chemical reactions and potential applications of such derivatives in organic synthesis (Drewry & Scrowston, 1969).
Degradation by Pseudomonas aeruginosa
Higson and Focht (1990) investigated a strain of Pseudomonas aeruginosa that degrades various halobenzoates, potentially including compounds similar to this compound. This study is significant for understanding the microbial degradation of complex organic compounds in environmental contexts (Higson & Focht, 1990).
Electrophilic Substitution Reactions
Clarke, Scrowston, and Sutton (1973) explored electrophilic substitution reactions, including bromination, of compounds related to 4-hydroxybenzoic acid, which shares structural similarities with this compound. This research offers insights into the chemical behavior and potential transformations of such compounds in organic chemistry (Clarke, Scrowston, & Sutton, 1973).
Crystallographic Study and Molecular Structure
Pramanik, Dey, and Mukherjee (2019) conducted a study involving X-ray powder diffraction and electronic structure calculations of benzoic acid derivatives, which include compounds structurally related to this compound. This research is crucial for understanding the crystal structure and electronic properties of such compounds (Pramanik, Dey, & Mukherjee, 2019).
Future Directions
Mechanism of Action
Target of Action
5-Bromo-4-chloro-2-hydroxybenzoic acid, also known as 5-Bromosalicylic acid, is a derivative of salicylic acid As a salicylic acid derivative, it may share similar targets such as cyclooxygenase enzymes (cox-1 and cox-2), which play a crucial role in the production of prostaglandins, contributing to inflammation and pain .
Mode of Action
Salicylic acid derivatives are known to inhibit cyclooxygenase enzymes, thereby reducing the production of prostaglandins
Biochemical Pathways
If it acts similarly to other salicylic acid derivatives, it may influence the arachidonic acid pathway by inhibiting the cyclooxygenase enzymes, thereby reducing the synthesis of prostaglandins and thromboxanes .
Result of Action
As a derivative of salicylic acid, it might exhibit anti-inflammatory and analgesic effects by reducing the production of prostaglandins .
Biochemical Analysis
Cellular Effects
For instance, they can influence cell function, impact cell signaling pathways, alter gene expression, and affect cellular metabolism .
Molecular Mechanism
It’s possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
5-bromo-4-chloro-2-hydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClO3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUKLAPBPFXGIOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)Cl)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80452240 | |
Record name | 5-Bromo-4-chloro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80452240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
142167-38-2 | |
Record name | 5-Bromo-4-chloro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80452240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-4-chloro-2-hydroxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.